Cas no 136295-53-9 (4-(3-oxopropyl)benzonitrile)

4-(3-Oxopropyl)benzonitrile is a versatile organic compound featuring both a benzonitrile moiety and a ketone-functionalized propyl chain, making it a valuable intermediate in synthetic chemistry. Its structure allows for further functionalization, particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The presence of the nitrile group enhances reactivity in nucleophilic additions and cyclization reactions, while the ketone group facilitates condensation and reduction processes. This compound is particularly useful in constructing complex heterocycles and fine-tuning molecular properties. Its stability under standard conditions and compatibility with common organic solvents ensure ease of handling in laboratory and industrial applications.

4-(3-oxopropyl)benzonitrile structure

Product Name:4-(3-oxopropyl)benzonitrile

CAS No:136295-53-9

MF:C₁₀H₉NO

MW:159.184562444687

CID:832778

PubChem ID:11147865

Update Time:2025-10-29

4-(3-oxopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-OXO-PROPYL)-BENZONITRILE
- BENZONITRILE, 4-(3-OXOPROPYL)-
- 3-(4-cyanophenyl)propionaldehyde
- 3-(p-cyanophenyl)propionaldehyde
- AG-D-74025
- CTK4C0243
- KB-75387
- 4-(3-oxopropyl)benzonitrile
- DTXSID90456850
- 3-(4-Cyanophenyl)propanal
- 136295-53-9
- F87783
- SCHEMBL2246626
- AKOS006229120
- EN300-140338
- 3-(p-cyanophenyl)-propionaldehyde
- DB-348622
- Inchi： 1S/C10H9NO/c11-8-10-5-3-9(4-6-10)2-1-7-12/h3-7H,1-2H2
- InChI Key： YOVRYTDTOZKFJP-UHFFFAOYSA-N
- SMILES： O=CCCC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 159.06847
Monoisotopic Mass: 159.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86

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Alichem	A014004344-250mg	4-Cyanophenylpropanal	136295-53-9	97%	250mg	470.40 USD	2021-06-22
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